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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546755

Technical Support Center:
Triphenylphosphinegold(l) Chloride

This guide provides essential safety, handling, and storage information for
Triphenylphosphinegold(l) chloride (CAS No. 14243-64-2) for personnel in research and
development.

Frequently Asked Questions (FAQs)

Q1: What personal protective equipment (PPE) is mandatory when handling
Triphenylphosphinegold(l) chloride?

Al: When handling this compound, a comprehensive set of PPE is required to minimize
exposure. This includes:

» Hand Protection: Neoprene or nitrile rubber gloves.[1]

o Eye Protection: Chemical safety goggles are mandatory. Contact lenses should not be worn.

[1][2]
» Body Protection: A lab coat or suitable protective clothing to prevent skin contact.[1][2]

e Respiratory Protection: A NIOSH-certified dust and mist respirator is recommended,
especially when there is a risk of inhaling the powder.[1][2] All handling should be performed
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inside a certified chemical fume hood.[1]
Q2: How should I properly store Triphenylphosphinegold(l) chloride?

A2: Proper storage is crucial for maintaining the compound's stability and ensuring safety. Key
storage requirements are:

o Container: Keep the container tightly closed to prevent moisture ingress.[1][3]
o Atmosphere: Store in a dry, inert atmosphere; storage under nitrogen is recommended.[4][5]

o Temperature: Store in a cool, dark place. Refrigeration at 2-8°C is specified by some
suppliers.[4]

» Location: Store in a well-ventilated area, away from heat sources and incompatible
materials.[1] The storage area should be locked or otherwise secured.[1][5]

Q3: What materials and chemicals are incompatible with Triphenylphosphinegold(l) chloride?

A3: To prevent hazardous reactions, avoid contact with the following:

Water and moist air, as the compound is moisture-sensitive.[1][2][6]

Strong oxidizing agents.[6]

Finely powdered metals.[6]

Reducing agents.[3]

Excess heat.[2]
Q4: What are the immediate first-aid actions required in case of accidental exposure?
A4: In case of any exposure, prompt action is critical.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][6]
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» Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of
water for at least 15 minutes. If skin irritation develops or persists, consult a physician.[2]

 Inhalation: Move the individual to fresh air. If the person is not breathing, administer artificial
respiration. If symptoms like respiratory irritation occur, seek medical attention.[2][5][7]

 Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek immediate medical attention.[2][6]

Q5: What is the correct procedure for cleaning up a small spill?

A5: For small spills, follow these steps:

Evacuate all non-essential personnel from the immediate area.[1]
e Ensure you are wearing the full required PPE (see Q1).[1]
e Prevent the powder from becoming airborne. Avoid creating dust.

o Carefully sweep or shovel the spilled solid into a suitable, labeled container for chemical
waste disposal.[1]

o Clean the spill area thoroughly.
e Prevent the spilled material from entering sewers or public waterways.[1]
Q6: What are the signs of decomposition?

A6: While visual signs are not well-documented, decomposition can be expected upon
exposure to high heat or incompatible materials.[2] Hazardous decomposition products upon
heating include irritating fumes, carbon monoxide (CO), carbon dioxide (CO2), oxides of
phosphorus, heavy metal oxides, and hydrogen chloride gas.[2][6] If you suspect
decomposition, handle the material with extreme caution within a fume hood and dispose of it
according to institutional protocols.

Data Presentation

Summary of Physical and Safety Data
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Property Value Reference
White to colorless crystalline

Appearance _ [4][5](8]
solid

Melting Point 236-249 °C (457-480 °F) [4105118]

Storage Temperature

2-8 °C (Refrigerated)

[4]

Insoluble in water and ethanol.

Soluble in methylene chloride,

Solubility o [4][5]
acetonitrile, benzene, and
acetone.
Stable under recommended

Stability storage conditions. Moisture- [1][6]

sensitive.

Incompatibilities

Water, moist air, excess heat,
strong oxidizing agents, finely
powdered metals, reducing

agents.

[11(2]3][6]

Experimental Protocols

Protocol 1: Standard Handling Procedure

» Preparation: Before handling, ensure that a chemical fume hood is certified and operational.

Confirm that an emergency eyewash station and safety shower are accessible.[1][2]

o PPE: Don the required personal protective equipment: nitrile or neoprene gloves, chemical

safety goggles, and a lab coat. A respirator is recommended.

e Handling: Conduct all manipulations of the solid compound within the fume hood to prevent

inhalation of dust. Avoid the formation of dust during weighing and transfer.[1]

» Dispensing: Use appropriate tools (e.g., spatulas) to handle the material. Ensure the

container is promptly and tightly resealed after use.
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e Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1] Clean all contaminated surfaces and equipment.

» Waste: Dispose of contaminated materials and excess chemicals in a designated, labeled
hazardous waste container according to your institution's guidelines.

Protocol 2: Accidental Spill Response
o Alert: Immediately alert colleagues in the vicinity of the spill.
o Evacuate: Evacuate non-essential personnel from the area.[1]

o Assess: Assess the extent of the spill. If the spill is large or you are not trained to handle it,
contact your institution's emergency response team.

o Protect: Don full PPE, including respiratory protection, before entering the spill area.[1]

o Contain: Prevent further spread of the solid. If applicable, use dikes or absorbents for
containment.[1]

e Clean-up: Carefully sweep the solid material into a labeled container for hazardous waste.
Do not use water for cleanup.[1]

» Decontaminate: Wipe down the spill area with a suitable solvent (e.g., one in which the
compound is soluble and which is appropriate for the surface), followed by soap and water.
Collect all cleaning materials as hazardous waste.

» Report: Report the incident to your supervisor or safety officer as per institutional policy.

Mandatory Visualization
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Accidental Spill of Triphenylphosphinechlorogold

Assessment

& Preparation

Assess Spill Size
Is it manageable?

Don Full PPE:
- Respirator
- Goggles
- Gloves
- Lab Coat

Evacuate Area
Call Emergency Response

Containmert & Cleanup

Contain Spill
Prevent Dust Formation

Sweep Solid into
Labeled Waste Container

Decontaminate Area
& Equipment

Dispose of Waste per
Institutional Protocol

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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